Cas no 145354-79-6 ((2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate)

• Product Name: (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate
• CAS No: 145354-79-6
• MF: C₁₆H₂₀O₆
• MW: 308.326405525208
• CID: 101694
• Update Time: 2025-10-20

(2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate Chemical and Physical Properties

Names and Identifiers

• [4,4'-Bi-1,3-dioxolane]-2-methanol,2',2'-dimethyl-, 2-benzoate, (2S,4S,4'R)-
• BENZOIC ACID (2S,4S,4'R)-2',2'-DIMETHYL-[4,4']BI[[1,3]DIOXOLANYL]-2-YLMETHYL ESTER
• (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate

• Inchi： 1S/C16H20O6/c1-16(2)20-9-13(22-16)12-8-18-14(21-12)10-19-15(17)11-6-4-3-5-7-11/h3-7,12-14H,8-10H2,1-2H3/t12-,13+,14-/m0/s1
• InChI Key： PDYNSSGHLKHKEP-MJBXVCDLSA-N
• SMILES： O1C(C)(C)OC[C@@H]1[C@@H]1CO[C@H](COC(C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 308.12600

Experimental Properties

• PSA: 63.22000
• LogP: 1.73640

Additional information on (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate

Comprehensive Overview of (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate (CAS No. 145354-79-6)

The compound (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate (CAS No. 145354-79-6) is a highly specialized chiral intermediate with significant applications in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable building block for the development of enantioselective catalysts, asymmetric synthesis, and chiral auxiliaries. Researchers and industries are increasingly interested in this compound due to its potential in creating optically active pharmaceuticals and fine chemicals.

One of the key features of (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate is its stereoselective properties, which are critical for modern drug design. With the growing demand for green chemistry and sustainable synthesis methods, this compound aligns well with trends toward reducing waste and improving efficiency in chemical processes. Its benzoate ester group further enhances its utility in protecting group strategies, a common technique in multi-step organic synthesis.

In recent years, the pharmaceutical industry has seen a surge in searches for chiral building blocks and enantiopure compounds, reflecting the importance of molecules like CAS No. 145354-79-6. This compound is particularly relevant in the context of drug discovery and medicinal chemistry, where precise control over molecular configuration is essential for optimizing biological activity and minimizing side effects. Its role in peptide synthesis and bioconjugation has also garnered attention, as these areas are pivotal for developing next-generation therapeutics.

From a technical perspective, the synthesis and handling of (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate require expertise in stereocontrolled reactions and chromatographic purification. The compound's stability under various conditions makes it suitable for diverse reaction environments, including catalytic hydrogenation and cross-coupling reactions. These attributes contribute to its versatility in academic and industrial laboratories.

As the scientific community continues to explore sustainable synthetic routes and high-value intermediates, CAS No. 145354-79-6 stands out as a compound of interest. Its compatibility with flow chemistry and continuous manufacturing processes further enhances its appeal, aligning with the industry's shift toward more efficient production methods. Researchers are also investigating its potential in catalysis and material science, expanding its applications beyond traditional organic synthesis.

In summary, (2S,4S,4'R)-2',2'-Dimethyl-4,4'-bi-1,3-dioxolane-2-methanol 2-Benzoate (CAS No. 145354-79-6) represents a sophisticated tool for chemists working on stereoselective transformations and complex molecule assembly. Its relevance to cutting-edge research and industrial applications ensures its continued prominence in the field of advanced organic chemistry.